Cas no 1060807-26-2 (1-(6-methoxypyridin-2-yl)ethan-1-amine)

• Product Name: 1-(6-methoxypyridin-2-yl)ethan-1-amine
• CAS No: 1060807-26-2
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• MDL: MFCD13188772
• CID: 2185018
• PubChem ID: 59478634
• Update Time: 2025-05-22

1-(6-methoxypyridin-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(6-Methoxypyridin-2-yl)ethanamine
• 1-(6-methoxypyridin-2-yl)ethan-1-amine
• EN300-1846971
• 6-Methoxy-alpha-methyl-2-pyridinemethanamine
• 1-(6-methoxypyridin-2-yl)ethylamine
• AB67101
• N11220
• A1-02546
• MFCD13188772
• 1-(6-METHOXY-PYRIDIN-2-YL)-ETHYLAMINE
• 1060807-26-2
• SCHEMBL2936969
• WS-02877
• DTXSID701274855
• NQMOEOWCGIQVCO-UHFFFAOYSA-N
• CS-0161890
• SY383292
• MFCD09824158
• 1-(6-Methoxy-2-pyridyl)ethanamine
• SY383290
• (R)-1-(6-Methoxy-2-pyridyl)ethanamine
• DS-020420
• (S)-1-(6-Methoxy-2-pyridyl)ethanamine
• 6-Methoxy-I+/--methyl-2-pyridinemethanamine
• SY244730
• MFCD09824159

• MDL： MFCD13188772
• Inchi： 1S/C8H12N2O/c1-6(9)7-4-3-5-8(10-7)11-2/h3-6H,9H2,1-2H3
• InChI Key： NQMOEOWCGIQVCO-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C(C)N)=N1

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 48.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 1-(6-methoxypyridin-2-yl)ethan-1-amine

Research Brief on 1-(6-Methoxypyridin-2-yl)ethan-1-amine (CAS: 1060807-26-2): Recent Advances and Applications

1-(6-Methoxypyridin-2-yl)ethan-1-amine (CAS: 1060807-26-2) is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its methoxypyridine moiety and amine functionality, has been explored for its potential applications in drug discovery, particularly as a building block for the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of novel therapeutic agents, with a focus on its pharmacokinetic properties and binding affinities to specific biological targets.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the utility of 1-(6-methoxypyridin-2-yl)ethan-1-amine as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The study demonstrated that derivatives of this compound exhibited high selectivity and potency against specific PPIs involved in cancer progression. The researchers employed a combination of computational modeling and in vitro assays to optimize the compound's structure, resulting in improved binding affinity and reduced off-target effects.

Another notable advancement was reported in a 2024 preprint on bioRxiv, where 1-(6-methoxypyridin-2-yl)ethan-1-amine was utilized as a precursor for the development of fluorescent probes. These probes were designed to visualize and quantify the activity of enzymes such as kinases and phosphatases in live cells. The study underscored the compound's versatility, as its amine group facilitated easy conjugation with fluorophores without compromising its biological activity. This innovation opens new avenues for real-time monitoring of enzymatic processes in disease models.

Pharmacokinetic studies have also shed light on the compound's metabolic stability and bioavailability. A recent preclinical trial, detailed in Drug Metabolism and Disposition, evaluated the ADME (absorption, distribution, metabolism, and excretion) profile of 1-(6-methoxypyridin-2-yl)ethan-1-amine derivatives. The results indicated favorable oral bioavailability and minimal hepatic clearance, making it a promising candidate for further development. However, the study also noted the need for structural modifications to enhance its half-life in plasma.

In addition to its therapeutic potential, 1-(6-methoxypyridin-2-yl)ethan-1-amine has been explored in agrochemical research. A 2023 patent application disclosed its use as a scaffold for designing novel pesticides with improved environmental safety profiles. The patent highlighted the compound's ability to disrupt insect-specific metabolic pathways while exhibiting low toxicity to non-target organisms, a critical consideration in sustainable agriculture.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 1-(6-methoxypyridin-2-yl)ethan-1-amine. Recent efforts in process chemistry, as described in Organic Process Research & Development, have focused on optimizing reaction conditions to improve yield and reduce byproducts. Green chemistry approaches, such as catalytic hydrogenation and solvent-free reactions, have shown particular promise in addressing these challenges.

In conclusion, 1-(6-methoxypyridin-2-yl)ethan-1-amine (CAS: 1060807-26-2) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span drug discovery, diagnostic tools, and agrochemicals, driven by its unique structural features and modifiable functional groups. Ongoing research aims to further elucidate its mechanisms of action and expand its utility in diverse fields. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical or industrial applications.